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CAS No.: 6068-62-8

Cat. No.: B1337026

Get Quote

The molecular formula C8H16O4 represents a fascinating landscape of chemical diversity. With

a degree of unsaturation of one, this formula encompasses a wide array of constitutional and

stereoisomers, including cyclic ethers, acyclic diesters, and hydroxy-acid derivatives.[1][2] This

structural variety gives rise to a broad spectrum of chemical and physical properties, making

C8H16O4 isomers valuable as industrial solvents, key intermediates in pharmaceutical

manufacturing, and foundational building blocks for complex molecular architectures.[3]

This guide, intended for researchers, scientists, and drug development professionals, moves

beyond a simple catalog of compounds. It provides an in-depth exploration of the synthesis,

properties, and applications of key C8H16O4 isomers, with a focus on the causal relationships

that underpin synthetic strategies and functional outcomes. We will dissect the synthetic

pathways for two prominent classes of isomers: the cyclic tetraethers, exemplified by 1,4,7,10-

tetraoxacyclododecane (12-crown-4), and acyclic diesters, represented by isomers like

succinates and adipates. By understanding the principles governing their formation and

function, researchers can better leverage these versatile molecules in their own discovery and

development pipelines.[4]
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The Isomeric Landscape of C8H16O4
The seemingly simple formula C8H16O4 belies a significant number of possible structures. The

single degree of unsaturation can be satisfied by either a ring or a double bond, leading to

distinct families of isomers. The four oxygen atoms can be arranged as ethers, esters, alcohols,

or carboxylic acids, further multiplying the possibilities.

The major classes of C8H16O4 isomers include:

Cyclic Tetraethers: These molecules, known as crown ethers, contain a central cavity that

can selectively bind cations. 1,4,7,10-Tetraoxacyclododecane is the most prominent

example.

Acyclic Diesters: Formed from the reaction of a dicarboxylic acid and two alcohol molecules,

or a diol and two carboxylic acid molecules. Examples include diethyl succinate and dimethyl

adipate.

Hydroxy Esters: Compounds containing both a hydroxyl and an ester functional group.

Cyclic Diethers with Hydroxyl Groups: Ring structures containing two ether linkages and

alcohol functionalities.
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Caption: Isomeric Classes of C8H16O4.

Focus Isomer Class 1: 1,4,7,10-
Tetraoxacyclododecane (12-Crown-4)
Significance in Research and Development
1,4,7,10-Tetraoxacyclododecane, commonly known as 12-crown-4, is a crown ether with a 12-

membered ring containing four oxygen atoms. Its primary scientific and commercial importance

lies in its ability to selectively chelate cations, particularly Li⁺. This property makes it a valuable
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phase-transfer catalyst. More significantly for the pharmaceutical industry, the cyclen (1,4,7,10-

tetraazacyclododecane) analogue, for which this oxygen-based crown ether serves as a

structural prototype, is a critical precursor for synthesizing chelating agents used in diagnostic

and therapeutic applications, including MRI contrast agents and targeted cancer therapies.[5]

[6] The synthesis of these macrocycles is therefore a topic of considerable interest.

Synthesis Protocol: Template-Assisted Cyclization
The synthesis of macrocycles like 12-crown-4 often contends with the challenge of favoring

intramolecular cyclization over intermolecular polymerization. The Stetter-Richman-Atkins

synthesis, which utilizes tosyl-protected amines for aza-macrocycles, provides a foundational

strategy.[7] A common approach for oxa-crown ethers involves a template effect, where a

cation organizes the precursor chain into a conformation that promotes cyclization.

Detailed Protocol for Synthesis of 12-Crown-4:

Reaction Setup: All glassware must be thoroughly dried in an oven to prevent water from

interfering with the reaction.[8] A 1 L three-neck round-bottom flask is equipped with a

mechanical stirrer, a reflux condenser fitted with a drying tube, and a pressure-equalizing

dropping funnel.

Reagents: Add triethylene glycol (1 mole) and lithium perchlorate (LiClO₄) (0.2 moles) as a

template agent to 500 mL of anhydrous tetrahydrofuran (THF) in the flask.

Reaction Initiation: Gently heat the mixture to reflux with vigorous stirring.

Slow Addition: In the dropping funnel, prepare a solution of 1,2-bis(2-chloroethoxy)ethane (1

mole) in 250 mL of anhydrous THF. Add this solution dropwise to the refluxing mixture over a

period of 8-10 hours. The slow addition is crucial to maintain high dilution conditions, which

kinetically favors the intramolecular reaction.

Reflux: After the addition is complete, continue to reflux the reaction mixture for an additional

24 hours to ensure complete cyclization.

Workup and Purification:

Cool the mixture to room temperature and filter to remove the lithium perchlorate.
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Evaporate the THF under reduced pressure.

The resulting crude oil is purified by vacuum distillation to yield 12-crown-4 as a colorless

liquid.

Causality in Experimental Design:

High Dilution Principle: The slow, dropwise addition of the electrophile ensures that the

concentration of the acyclic precursor remains low at all times. This minimizes the probability

of two molecules reacting with each other (polymerization) and maximizes the chance of the

ends of the same molecule finding each other to cyclize.

Template Effect: The lithium cation (Li⁺) coordinates with the oxygen atoms of the triethylene

glycol chain, pre-organizing it into a circular conformation. This proximity effect dramatically

increases the effective concentration of the reacting ends, thereby accelerating the desired

cyclization reaction.
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Caption: Workflow for the Synthesis of 12-Crown-4.
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Properties and Spectroscopic Characterization
The identity and purity of synthesized 12-crown-4 are confirmed through spectroscopic

analysis.

Property Value

Molecular Weight 176.21 g/mol

Appearance Colorless liquid

Boiling Point 238 °C

Melting Point 16 °C

Solubility Soluble in water, methanol, dichloromethane

Spectroscopic Data:

¹H NMR (CDCl₃, 400 MHz): A sharp singlet at approximately δ 3.70 ppm. The magnetic

equivalence of all 16 protons is a key indicator of the highly symmetric cyclic structure.

¹³C NMR (CDCl₃, 100 MHz): A single peak at approximately δ 70.6 ppm, further confirming

the symmetry of the molecule.

IR (neat, cm⁻¹): A strong, characteristic C-O-C stretching band around 1100-1150 cm⁻¹. The

absence of a broad -OH peak around 3300 cm⁻¹ confirms the consumption of the glycol

starting material.

Focus Isomer Class 2: Acyclic Diesters
Significance as Solvents and Synthetic Intermediates
Acyclic diesters of the C8H16O4 formula, such as diethyl succinate, are widely used as high-

boiling point solvents and plasticizers. In the context of drug development, they are valuable

starting materials for synthesizing more complex molecules. For instance, the Claisen

condensation of diesters is a classic C-C bond-forming reaction used to build molecular

complexity.
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Synthesis Protocol: Fischer Esterification
Fischer esterification is a straightforward and fundamental method for preparing esters by

reacting a carboxylic acid with an alcohol in the presence of an acid catalyst.[9] The reaction is

an equilibrium process, and strategies must be employed to drive it toward the product side.

Detailed Protocol for Synthesis of Diethyl Succinate:

Reaction Setup: To a 250 mL round-bottom flask, add succinic acid (0.5 moles) and absolute

ethanol (2.0 moles). The alcohol is used in excess to shift the equilibrium towards the ester.

[8]

Catalyst Addition: While stirring the mixture, carefully add concentrated sulfuric acid (5 mL)

dropwise.[8] The sulfuric acid acts as the catalyst and also as a dehydrating agent.

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 4-6 hours. The

reaction temperature is dictated by the boiling point of the alcohol.

Workup and Neutralization:

Allow the mixture to cool to room temperature.

Pour the reaction mixture into 500 mL of cold water in a separatory funnel.

Carefully add a saturated sodium bicarbonate solution in portions to neutralize the excess

sulfuric acid and any unreacted succinic acid. (Caution: CO₂ evolution).

Extract the aqueous layer with diethyl ether (3 x 100 mL).

Purification:

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent by rotary evaporation.

The crude product is then purified by fractional distillation under reduced pressure.

Causality in Experimental Design:
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Le Chatelier's Principle: The reaction is an equilibrium between the carboxylic acid, alcohol,

ester, and water. By using a large excess of one reactant (ethanol) and removing the water

product (via the dehydrating action of H₂SO₄), the equilibrium is driven to the right,

maximizing the yield of the desired ester.[9]

Acid Catalysis: The proton from the sulfuric acid protonates the carbonyl oxygen of the

carboxylic acid, making the carbonyl carbon significantly more electrophilic and thus more

susceptible to nucleophilic attack by the alcohol.

Carboxylic Acid (R-COOH) Alcohol (R'-OH) Protonated Carbonyl H₂SO₄ Catalyst H⁺ Nucleophilic Attack by Alcohol Tetrahedral Intermediate Proton Transfer Elimination of Water Ester (R-COOR') Water (H₂O) -H⁺ 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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